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This document provides detailed application notes and protocols for the formulation of
therapeutics based on triantennary N-acetylgalactosamine (TriGalNAc), a key ligand for
targeted drug delivery to hepatocytes. The primary focus is on the conjugation of TriGalNAc to
oligonucleotides, such as small interfering RNAs (siRNAs) and antisense oligonucleotides
(ASOs), to leverage the asialoglycoprotein receptor (ASGPR) for efficient uptake by liver cells.

Introduction to TriGalNAc-Mediated Drug Delivery

Triantennary GalNAc is a synthetic ligand that mimics the structure of natural glycoproteins
recognized by the ASGPR, a C-type lectin receptor highly and almost exclusively expressed on
the surface of hepatocytes.[1][2][3][4][5] This high-affinity interaction triggers receptor-mediated
endocytosis, leading to the internalization of the TriGalNAc-conjugated therapeutic agent into
the liver cells. This targeted delivery strategy significantly enhances the therapeutic efficacy of
the conjugated drug in the liver while minimizing systemic exposure and potential off-target
effects. The versatility of this platform has led to the development and approval of several
TriGalNAc-siRNA conjugate drugs for treating various liver-related diseases.

While the predominant application of TriGalNAc is in oligonucleotide delivery, the core
principles can be extended to other therapeutic modalities. A notable example is the
emergence of "TriGalNAc CBz," a derivative where TriGalNAc is linked to a carboxybenzyl
(CBz) group. This entity can be used in the synthesis of Lysosome-Targeting Chimeras
(LYTACS) for targeted protein degradation and in mRNA drug delivery systems.
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Core Application: TriGalNAc-Oligonucleotide
Conjugates

The conjugation of TriGalNAc to siRNAs and ASOs has revolutionized the treatment of liver

diseases by enabling potent and durable gene silencing.

Signaling Pathway: ASGPR-Mediated Endocytosis

The journey of a TriGalNAc-conjugated therapeutic from the bloodstream into the hepatocyte

cytoplasm involves a series of well-orchestrated molecular events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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